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Compound of Interest

Compound Name: 2,3,5-Trimethylhexane

Cat. No.: B089830

An In-depth Technical Guide to 2,3,5-
Trimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,3,5-trimethylhexane, a
branched-chain alkane. It details its chemical identity, physicochemical properties, synthesis
methodologies, and analytical protocols. This document is intended to serve as a valuable
resource for researchers and professionals in chemistry and related fields, offering in-depth
information for laboratory applications and theoretical understanding.

Chemical Identification and Formula

2,3,5-Trimethylhexane is a saturated hydrocarbon belonging to the alkane family. Its structure
consists of a hexane backbone with three methyl group substituents at positions 2, 3, and 5.

Molecular Formula: CoH20[1][2]

CAS Number: 1069-53-0

Physicochemical Properties
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The physical and chemical properties of 2,3,5-trimethylhexane are summarized in the table
below. These properties are crucial for its application as a solvent and a component in fuels.

Property Value Reference
Molecular Weight 128.26 g/mol [3]
Appearance Colorless liquid

Density 0.7258 g/cm? at 20 °C [2]

Boiling Point 131.4°C [2]

Melting Point -127.9 °C [2]

Flash Point 244+ 11.7°C [2]
Refractive Index 1.4037 [2]

. Insoluble in water; soluble in
Solubility ] [1]
organic solvents.

Experimental Protocols
Synthesis of Branched Alkanes via Grighard Reaction

A common and versatile method for the synthesis of branched alkanes like 2,3,5-
trimethylhexane is through a Grignard reaction, followed by the reduction of the resulting
tertiary alcohol.[4] This multi-step synthesis allows for the controlled construction of the carbon
skeleton.

Step 1: Grignard Reagent Formation

o Preparation: All glassware must be rigorously dried to exclude moisture, as Grignard
reagents are highly water-sensitive. The reaction should be conducted under an inert
atmosphere (e.g., nitrogen or argon).[5]

e Initiation: Place magnesium turnings in a flask. Activation of the magnesium surface can be
achieved by adding a small crystal of iodine.[5]
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Reaction: A solution of an appropriate alkyl halide (e.g., 2-bromobutane) in an anhydrous
ether solvent (such as diethyl ether or THF) is added dropwise to the magnesium
suspension. The reaction is initiated when the color of the iodine disappears and a gentle
reflux is observed.[5]

Completion: After the addition of the alkyl halide is complete, the mixture is typically refluxed
for a period to ensure the complete formation of the Grignard reagent.

Step 2: Reaction with a Ketone

o Addition: The prepared Grignard reagent is cooled to 0 °C. A solution of a suitable ketone
(e.g., 4-methyl-2-pentanone) in anhydrous ether is then added dropwise.[4]

Workup: After the reaction is complete, it is quenched by the careful addition of a saturated
agueous solution of ammonium chloride or a dilute acid.[4] This step protonates the alkoxide
intermediate to form a tertiary alcohol.

Extraction: The organic layer is separated, and the aqueous layer is extracted with an
organic solvent. The combined organic extracts are then washed, dried, and the solvent is
removed to yield the crude tertiary alcohol.[4]

Step 3: Reduction of the Tertiary Alcohol

The final step to obtain the alkane is the reduction of the tertiary alcohol. This can be achieved
through various methods, such as reaction with a strong acid and a reducing agent.

Analytical Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile compounds like
2,3,5-trimethylhexane, especially in complex mixtures such as gasoline.[6]

e Principle: The sample is vaporized and injected into a gas chromatograph, where
components are separated based on their boiling points and interactions with the stationary
phase of the column. The separated components then enter a mass spectrometer, where
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they are ionized and fragmented, producing a unique mass spectrum that allows for
identification.

o Application: ASTM D5769 provides a standard test method for the determination of
aromatics in gasoline by GC-MS, and similar principles can be applied to the analysis of
branched alkanes.[6][7] The method involves a multi-point calibration with standards to
ensure accurate quantification.

» Isomer Discrimination: A significant challenge in the analysis of trimethylhexanes is the
differentiation of its structural isomers, which often have similar boiling points and mass
spectra. The use of high-resolution capillary columns and careful analysis of retention indices
can aid in their separation and identification.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are invaluable tools for the structural elucidation of organic
molecules.

e 1H NMR: Provides information about the different types of protons in the molecule and their
connectivity. For 2,3,5-trimethylhexane, the spectrum would show a complex pattern of
overlapping signals in the aliphatic region due to the presence of multiple methyl, methylene,
and methine groups.

e 13C NMR: Shows distinct signals for each unique carbon atom in the molecule, providing a
clear picture of the carbon skeleton.[3] Spectra can be referenced in databases for
comparison.[9]

Visualizations
Synthesis of a Branched Alkane via Grighard Reaction
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Caption: Workflow for the synthesis of a branched alkane.
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Caption: Structural isomers of trimethylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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